N-(2-sec-butoxybenzyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide

• IUPAC Name: N-[(2-butan-2-yloxyphenyl)methyl]-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H21N3O2S2/c1-4-11(2)21-14-8-6-5-7-13(14)9-17-15(20)10-22-16-19-18-12(3)23-16/h5-8,11H,4,9-10H2,1-3H3,(H,17,20)
• InChI Key: SHQPVPNXUJRYPA-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)OC1=CC=CC=C1CNC(=O)CSC2=NN=C(S2)C
• Molecular Formula: C16H21N3O2S2
• Molecular Weight: 351.5 g/mol

Description

N-(2-sec-butoxybenzyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a member of the thiazolidinone family and has shown promising results in various biological assays.

Mechanism of Action

The mechanism of action of N-(2-sec-butoxybenzyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide is not fully understood. However, it has been suggested that the compound may act through various pathways such as inhibition of cyclooxygenase-2 (COX-2), inhibition of nuclear factor kappa B (NF-κB), and induction of apoptosis. Further studies are needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. The compound has been reported to reduce the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). It has also been shown to inhibit the growth of various cancer cell lines and induce apoptosis. In addition, this compound has been reported to exhibit antimicrobial and antifungal activities.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-sec-butoxybenzyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide in lab experiments is its low toxicity. The compound has been shown to be non-toxic to normal cells and tissues. Another advantage is its broad-spectrum activity against various diseases. However, one of the limitations of using this compound is its limited solubility in water. This can make it difficult to administer the compound in in vivo experiments.

Future Directions

There are several future directions for the research on N-(2-sec-butoxybenzyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide. One direction is to investigate the exact mechanism of action of the compound. Another direction is to explore the potential of this compound as a therapeutic agent in the treatment of various diseases such as cancer, inflammation, and microbial infections. In addition, future research can focus on improving the solubility and bioavailability of the compound. Overall, the research on this compound has shown promising results and has the potential to lead to the development of new therapeutic agents.

Scientific Research Applications

N-(2-sec-butoxybenzyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide has been shown to exhibit various biological activities such as anti-inflammatory, antimicrobial, antifungal, and anticancer properties. The compound has been tested in vitro and in vivo on various cell lines and animal models. The results have shown that this compound has the potential to be used as a therapeutic agent in the treatment of various diseases.